Cas no 400084-73-3 (3-{1-[(2,6-dichlorophenyl)methyl]-2-oxo-1,2-dihydropyridin-3-yl}-1-(2,6-dimethylphenyl)urea)
3-{1-[(2,6-dichlorophenyl)methyl]-2-oxo-1,2-dihydropyridin-3-yl}-1-(2,6-dimethylphenyl)urea Chemical and Physical Properties
Names and Identifiers
-
- 3-{1-[(2,6-dichlorophenyl)methyl]-2-oxo-1,2-dihydropyridin-3-yl}-1-(2,6-dimethylphenyl)urea
-
- Inchi: 1S/C21H19Cl2N3O2/c1-13-6-3-7-14(2)19(13)25-21(28)24-18-10-5-11-26(20(18)27)12-15-16(22)8-4-9-17(15)23/h3-11H,12H2,1-2H3,(H2,24,25,28)
- InChI Key: KKCPLLLJGDQCRB-UHFFFAOYSA-N
- SMILES: N(C1=CC=CN(CC2=C(Cl)C=CC=C2Cl)C1=O)C(NC1=C(C)C=CC=C1C)=O
3-{1-[(2,6-dichlorophenyl)methyl]-2-oxo-1,2-dihydropyridin-3-yl}-1-(2,6-dimethylphenyl)urea Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1651964-1mg |
1-(1-(2,6-Dichlorobenzyl)-2-oxo-1,2-dihydropyridin-3-yl)-3-(2,6-dimethylphenyl)urea |
400084-73-3 | 98% | 1mg |
¥428.00 | 2024-05-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1651964-2mg |
1-(1-(2,6-Dichlorobenzyl)-2-oxo-1,2-dihydropyridin-3-yl)-3-(2,6-dimethylphenyl)urea |
400084-73-3 | 98% | 2mg |
¥536.00 | 2024-05-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1651964-5mg |
1-(1-(2,6-Dichlorobenzyl)-2-oxo-1,2-dihydropyridin-3-yl)-3-(2,6-dimethylphenyl)urea |
400084-73-3 | 98% | 5mg |
¥529.00 | 2024-05-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1651964-10mg |
1-(1-(2,6-Dichlorobenzyl)-2-oxo-1,2-dihydropyridin-3-yl)-3-(2,6-dimethylphenyl)urea |
400084-73-3 | 98% | 10mg |
¥739.00 | 2024-05-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1651964-20mg |
1-(1-(2,6-Dichlorobenzyl)-2-oxo-1,2-dihydropyridin-3-yl)-3-(2,6-dimethylphenyl)urea |
400084-73-3 | 98% | 20mg |
¥1173.00 | 2024-05-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1651964-25mg |
1-(1-(2,6-Dichlorobenzyl)-2-oxo-1,2-dihydropyridin-3-yl)-3-(2,6-dimethylphenyl)urea |
400084-73-3 | 98% | 25mg |
¥1192.00 | 2024-05-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1651964-50mg |
1-(1-(2,6-Dichlorobenzyl)-2-oxo-1,2-dihydropyridin-3-yl)-3-(2,6-dimethylphenyl)urea |
400084-73-3 | 98% | 50mg |
¥1328.00 | 2024-05-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1651964-100mg |
1-(1-(2,6-Dichlorobenzyl)-2-oxo-1,2-dihydropyridin-3-yl)-3-(2,6-dimethylphenyl)urea |
400084-73-3 | 98% | 100mg |
¥1755.00 | 2024-05-15 | |
| Key Organics Ltd | 6E-523-1MG |
N-[1-(2,6-dichlorobenzyl)-2-oxo-1,2-dihydro-3-pyridinyl]-N’-(2,6-dimethylphenyl)urea |
400084-73-3 | >90% | 1mg |
£37.00 | 2023-09-07 | |
| Key Organics Ltd | 6E-523-5MG |
N-[1-(2,6-dichlorobenzyl)-2-oxo-1,2-dihydro-3-pyridinyl]-N’-(2,6-dimethylphenyl)urea |
400084-73-3 | >90% | 5mg |
£46.00 | 2023-09-07 |
3-{1-[(2,6-dichlorophenyl)methyl]-2-oxo-1,2-dihydropyridin-3-yl}-1-(2,6-dimethylphenyl)urea Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
Additional information on 3-{1-[(2,6-dichlorophenyl)methyl]-2-oxo-1,2-dihydropyridin-3-yl}-1-(2,6-dimethylphenyl)urea
3-{1-[(2,6-Dichlorophenyl)methyl]-2-oxo-1,2-dihydropyridin-3-yl}-1-(2,6-dimethylphenyl)urea
The compound CAS No. 400084-73-3, known as 3-{1-[(2,6-dichlorophenyl)methyl]-2-oxo-1,2-dihydropyridin-3-yl}-1-(2,6-dimethylphenyl)urea, is a highly specialized organic compound with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its complex molecular structure, which includes a dihydropyridine ring system and a urea functional group. The presence of these structural elements contributes to its unique chemical properties and potential biological activities.
Recent studies have highlighted the importance of dihydropyridine derivatives in drug discovery, particularly in the development of calcium channel blockers and other cardiovascular agents. The dihydropyridine ring in this compound serves as a versatile scaffold for further chemical modifications, enabling the exploration of diverse pharmacological profiles. Researchers have also focused on the role of urea groups in enhancing the bioavailability and stability of such compounds, making them promising candidates for therapeutic applications.
The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. Key steps include the formation of the dihydropyridine ring through cyclization reactions and the subsequent introduction of the urea group via nucleophilic substitution. The use of (2,6-dichlorophenyl)methyl and (2,6-dimethylphenyl) substituents ensures that the compound exhibits enhanced stability and selectivity in biological systems.
One of the most intriguing aspects of this compound is its potential application in targeted drug delivery systems. Recent advancements in nanotechnology have enabled researchers to incorporate such compounds into biodegradable nanoparticles, significantly improving their ability to reach specific tissues or cells. This innovation has opened new avenues for treating diseases such as cancer and cardiovascular disorders with greater precision and reduced side effects.
In addition to its therapeutic potential, this compound has also been explored for its role in agrochemicals. Studies have shown that certain dihydropyridine derivatives can act as effective herbicides or fungicides, offering sustainable solutions for crop protection. The integration of urea groups into these molecules further enhances their efficacy while maintaining environmental safety.
From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its long-term impact on ecosystems. Research indicates that under aerobic conditions, the compound undergoes rapid hydrolysis, minimizing its persistence in natural environments. This characteristic aligns with global efforts to develop eco-friendly chemical products.
Looking ahead, ongoing research is focused on optimizing the synthesis process to achieve higher yields and lower production costs. Innovations in catalytic systems and green chemistry practices are expected to play a pivotal role in this endeavor. Furthermore, collaborative efforts between academia and industry are paving the way for large-scale production and commercialization of this compound.
In conclusion, CAS No. 400084-73-3, or 3-{1-[(2,6-dichlorophenyl)methyl]-2-oxo-1,2-dihydropyridin-3-yl}-1-(2,6-dimethylphenyl)urea, represents a cutting-edge advancement in organic chemistry with vast potential across multiple disciplines. Its unique structure, combined with recent research findings, positions it as a key player in future scientific breakthroughs.
400084-73-3 (3-{1-[(2,6-dichlorophenyl)methyl]-2-oxo-1,2-dihydropyridin-3-yl}-1-(2,6-dimethylphenyl)urea) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)